Cas no 4152-79-8 (2,2,5-trimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol)

• Product Name: 2,2,5-trimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• CAS No: 4152-79-8
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 1512677
• PubChem ID: 252386
• Update Time: 2025-04-21

2,2,5-trimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,5-trimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• NSC74243
• SureCN10231831
• CTK1D8345
• AGN-PC-009QGZ
• AR-1G7935
• NCIOpen2_000390
• AC1L5LV8
• AC1Q6ZKN
• 5-deoxy-1,2-o-(1-methylethylidene)pentofuranose
• NSC74243; SureCN10231831; CTK1D8345; AGN-PC-009QGZ; AR-1G7935; NCIOpen2_000390; AC1L5LV8; AC1Q6ZKN; 5-deoxy-1,2-o-(1-methylethylidene)pentofuranose;
• SCHEMBL10231831
• 4152-79-8
• 5-Deoxy-.alpha.-d-xylofuranose, 1,2-0-(1-methylethylidene)-
• NSC-74243
• DTXSID10291220
• 3,7,7-trimethyl-2,6,8-trioxabicyclo[3.3.0]octan-4-ol
• HYOYQXZPKDHEAF-UHFFFAOYSA-N
• 2,2,5-trimethyl-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol

• Inchi： 1S/C8H14O4/c1-4-5(9)6-7(10-4)12-8(2,3)11-6/h4-7,9H,1-3H3
• InChI Key： HYOYQXZPKDHEAF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C1C(C(C)O2)O

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92000
• LogP: 0.24360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals